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Compound of Interest

Compound Name: NCI172112

Cat. No.: B1662734

Disclaimer: A specific Safety Data Sheet (SDS) for NCI172112 was not located in the available
resources. The following guidance is based on the general principles for the safe handling and
disposal of hazardous laboratory chemicals, particularly those with similar structures or
properties, such as halogenated organic compounds and DNA alkylating agents. Researchers,
scientists, and drug development professionals must consult their institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure full compliance with
all federal, state, and local regulations.

Proper disposal of the investigational compound NCI172112, a DNA alkylator/crosslinker used
in antitumor research, is critical to ensure laboratory safety and environmental protection.[1] All
waste materials contaminated with NCI172112, including unused product, solutions,
contaminated labware, and personal protective equipment (PPE), should be treated as
hazardous chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation.
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PPE Category Specification

Tight-sealing safety goggles or a face shield
Eye Protection should be used, especially when there is a risk

of splashing.

) Chemical-resistant gloves (e.qg., nitrile or
Hand Protection _
neoprene) are required.

] A laboratory coat or other protective clothing
Body Protection ]
should be worn to prevent skin exposure.

A NIOSH/MSHA-approved respirator may be
Respiratory necessary if handling the compound in a poorly

ventilated area.

Step-by-Step Disposal Protocol

The disposal of NCI172112 must follow a systematic process to ensure safety and regulatory

compliance.
1. Waste ldentification and Segregation:
o Treat all materials contaminated with NCI172112 as hazardous waste.

o Segregate NCI172112 waste from other waste streams, particularly from non-hazardous and
biomedical waste.

2. Container Management:

o Selection: Use a designated, compatible, and properly sealed hazardous waste container.
Plastic containers are often preferred to minimize the risk of breakage.

e Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "NCI172112," and any other components in the waste mixture. The
accumulation start date must also be recorded on the label.

3. On-Site Accumulation and Storage:
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o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e This area should be at or near the point of generation and under the control of the laboratory
personnel.

e Ensure secondary containment is used to capture any potential leaks.
4. Disposal of Empty Containers:

o An empty container that held NCI172112 must be triple-rinsed with a suitable solvent
capable of removing the chemical residue.

o The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.

« After triple-rinsing, defacing all labels, and allowing the container to air-dry, it may be
disposed of as regular trash, pending institutional policies.

5. Request for Disposal:

» When the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup.

o Complete all required waste disposal forms and documentation as per your institution's
procedures.

Experimental Workflow and Decision Making for
Disposal

The following diagram outlines the logical steps for the proper management and disposal of
NCI172112 waste.
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Caption: Disposal workflow for NCI172112 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
NCI172112]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662734#ncil72112-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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